Cas no 180403-03-6 ((Pyridin-4-ylmethyl)phosphonic Acid)

• Product Name: (Pyridin-4-ylmethyl)phosphonic Acid
• CAS No: 180403-03-6
• MF: C₆H₁₀NO₄P
• MW: 191.12166261673
• MDL: MFCD31618150
• CID: 3044232
• PubChem ID: 354335627
• Update Time: 2025-10-30

(Pyridin-4-ylmethyl)phosphonic Acid Chemical and Physical Properties

Names and Identifiers

• (Pyridin-4-ylmethyl)phosphonic Acid Monohydrate
• pyridin-4-ylmethylphosphonic acid;hydrate
• MFCD31618150
• 180403-03-6
• (Pyridin-4-ylmethyl)phosphonic acid hydrate
• G82931
• (Pyridin-4-ylmethyl)phosphonic Acid

• MDL： MFCD31618150
• Inchi： 1S/C6H8NO3P.H2O/c8-11(9,10)5-6-1-3-7-4-2-6;/h1-4H,5H2,(H2,8,9,10);1H2
• InChI Key： QFHQCRYUJZBSEF-UHFFFAOYSA-N
• SMILES： P(CC1C=CN=CC=1)(=O)(O)O.O

Computed Properties

• Exact Mass: 191.03474480g/mol
• Monoisotopic Mass: 191.03474480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4

(Pyridin-4-ylmethyl)phosphonic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on (Pyridin-4-ylmethyl)phosphonic Acid

Introduction to (Pyridin-4-ylmethyl)phosphonic Acid (CAS No. 180403-03-6)

(Pyridin-4-ylmethyl)phosphonic Acid, identified by its CAS number 180403-03-6, is a significant compound in the realm of chemical and pharmaceutical research. This organophosphorus derivative has garnered attention due to its versatile applications and structural properties, making it a valuable candidate for various scientific investigations.

The molecular structure of (Pyridin-4-ylmethyl)phosphonic Acid consists of a pyridine ring substituted with a methyl group at the 4-position, linked to a phosphonic acid moiety. This configuration imparts unique chemical reactivity and solubility characteristics, which are highly beneficial in synthetic chemistry and drug development processes.

In recent years, researchers have been exploring the potential of this compound in the field of medicinal chemistry. Its ability to act as a chelating agent and its stability under various conditions make it an attractive candidate for the development of new therapeutic agents. Specifically, studies have shown its efficacy in binding metal ions, which is crucial for applications in metallodrug design and catalysis.

One of the most compelling aspects of (Pyridin-4-ylmethyl)phosphonic Acid is its role in the synthesis of novel phosphonate-based compounds. Phosphonates are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of the pyridine ring enhances the pharmacological profile of these compounds, making them more suitable for therapeutic applications.

Recent advancements in computational chemistry have further highlighted the significance of (Pyridin-4-ylmethyl)phosphonic Acid. Molecular modeling studies have demonstrated its potential as a ligand in coordination chemistry, where it can form stable complexes with transition metals. These complexes have shown promise in applications ranging from catalysis to bioimaging.

The compound's solubility profile also makes it an excellent candidate for pharmaceutical formulations. Its ability to dissolve in both polar and non-polar solvents allows for versatile administration routes, including oral and intravenous delivery. This flexibility is particularly important in drug development, where formulation properties can significantly impact therapeutic efficacy.

In addition to its pharmaceutical applications, (Pyridin-4-ylmethyl)phosphonic Acid has found utility in materials science. Its chelating properties make it an effective agent for stabilizing metal ions in various industrial processes. This has led to its use in water treatment and as a corrosion inhibitor in metal processing industries.

The synthesis of (Pyridin-4-ylmethyl)phosphonic Acid involves multi-step organic reactions that highlight the compound's synthetic versatility. The use of advanced catalytic methods has improved the yield and purity of the final product, making it more accessible for research purposes. These advancements have opened up new avenues for exploring its potential applications.

Future research directions for (Pyridin-4-ylmethyl)phosphonic Acid include investigating its role in drug delivery systems and nanotechnology. The compound's ability to form stable complexes with nanoparticles suggests its potential use in targeted drug delivery, where it can enhance the bioavailability and therapeutic efficacy of active pharmaceutical ingredients.

In conclusion, (Pyridin-4-ylmethyl)phosphonic Acid (CAS No. 180403-03-6) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and chemical research. Its unique structural features and chemical properties make it a valuable tool for scientists working on innovative solutions across various disciplines.